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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the clinical and in-vitro performance of Silux Plus,

a microfilled composite, against other anterior restorative materials. The following sections

present quantitative data from various studies, outline the experimental methodologies used,

and visualize the workflow of a key performance evaluation. This information is intended to

assist researchers and dental professionals in making informed decisions regarding the

selection of materials for anterior restorations.

Performance Data Summary
The clinical and laboratory performance of Silux Plus has been evaluated across several key

parameters, including wear resistance, surface roughness, and flexural properties. The

following tables summarize the quantitative data from comparative studies.
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Material Type
Mean Mass Loss
(g)

Standard Deviation

Natural Flow Flowable Composite 0.0038 0.0017

Z100 Hybrid Composite 0.0061 0.0018

Fill Magic Flow Flowable Composite 0.0067 0.0016

Silux Plus Microfilled Composite 0.0079 0.0023

Flow It! Flowable Composite 0.0088 0.0023

Revolution Flowable Composite 0.0091 0.0032

Table 1: Wear Resistance of Anterior Restorative Materials After Simulated Toothbrushing. This

table presents the mean mass loss of various composite resins after 100,000 toothbrushing

cycles. Lower values indicate higher wear resistance.

Material Type
Mean Surface
Roughness (µm)

Standard Deviation

Natural Flow Flowable Composite 0.312 -

Z100 Hybrid Composite 0.499 -

Revolution Flowable Composite - -

Flow It! Flowable Composite - -

Fill Magic Flow Flowable Composite - -

Silux Plus Microfilled Composite 3.278 -

Table 2: Surface Roughness of Anterior Restorative Materials After Simulated Toothbrushing.

This table shows the mean surface roughness of different composite resins after simulated

toothbrushing. Lower values indicate a smoother surface. Data for some materials was not

available in the reviewed literature.
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Material Type
Flexural Strength
(MPa) - ISO Test

Flexural Modulus
(GPa) - ISO Test

Z100 Minifill Composite
Significantly Higher

than Silux & Ariston

Significantly Higher

than others

Surefil Minifill Composite
Significantly Higher

than Silux & Ariston

No significant

difference with Silux &

Ariston

Ariston Midifill Composite
Significantly Higher

than Silux

No significant

difference with Silux &

Surefil

Silux Plus Microfilled Composite
Significantly Lower

than others

No significant

difference with Ariston

& Surefil

Table 3: Flexural Properties of Various Composite Restorative Materials (ISO 4049 Test). This

table summarizes the comparative flexural strength and modulus of Silux Plus and other

composites.

Experimental Protocols
Detailed methodologies are crucial for the interpretation and replication of scientific findings.

The following are the experimental protocols for the key studies cited in this guide.

Wear and Surface Roughness Evaluation
This in-vitro study aimed to compare the wear and surface roughness of different composite

resins after simulated toothbrushing.

Specimen Preparation: Eight disk-shaped specimens (12 mm in diameter and 1 mm thick)

were prepared for each of the six restorative materials: Revolution (Kerr), Natural Flow

(DFL), Flow It! (Jeneric-Pentron), Fill Magic Flow (Vigodent), Silux Plus (3M), and Z100

(3M).

Storage and Polishing: The specimens were stored in distilled water at 37°C for seven days.

Following storage, they were polished using Super Snap polishing disks.
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Initial Measurements: The baseline weight and initial surface roughness of each specimen

were recorded.

Simulated Toothbrushing: Each sample was subjected to 100,000 cycles in a toothbrushing

machine under a load of 200g. A dentifrice suspension was used to simulate clinical

conditions.

Final Measurements: After the brushing cycles, the specimens were removed, and their final

weight and surface roughness were measured.

Statistical Analysis: The data was analyzed using ANOVA and Tukey's test to determine

statistical significance between the groups. Pearson's test was used to assess the

correlation between wear (mass loss) and surface roughness.

Flexural Properties Assessment (ISO 4049)
This study investigated the flexural strength and flexural modulus of four commercial composite

restoratives.

Specimen Fabrication: Six specimens of each material (Silux Plus, Z100, Ariston, and

Surefil) were fabricated according to ISO 4049 specifications (25 mm length × 2 mm width ×

2 mm height) using customized stainless steel molds.

Curing and Storage: The restorative materials were placed in the molds and light-

polymerized according to the manufacturers' instructions. The specimens were then stored in

distilled water at 37°C for 24 hours.

Flexural Testing: The specimens were subjected to a three-point bending test using an

Instron Universal Testing Machine at a crosshead speed of 0.75 mm/min.

Data Analysis: Flexural strength and flexural modulus were calculated from the load-

deflection data. The results were statistically analyzed using ANOVA and Scheffe's test.

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the in-vitro evaluation of anterior

restorative materials, based on the described experimental protocols.
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Caption: Experimental workflow for in-vitro testing of dental composites.
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Concluding Remarks
The selection of an appropriate anterior restorative material is a critical decision that impacts

the long-term clinical success and aesthetic outcome of a restoration. Silux Plus, as a

microfilled composite, demonstrates certain performance characteristics when compared to

other types of composites. The data presented in this guide, derived from in-vitro studies,

indicates that while Silux Plus may exhibit higher surface roughness after simulated

toothbrushing compared to some hybrid and flowable composites, its flexural properties are

comparable to some other restorative materials.

It is important to note that direct comparative data for Silux Plus on key performance indicators

such as color stability and marginal integrity were not readily available in the reviewed

literature. Therefore, further clinical trials are warranted to provide a more comprehensive

understanding of its long-term performance in these areas. The experimental protocols and

workflows detailed herein provide a framework for conducting such future research, ensuring

standardized and comparable results. Researchers and clinicians are encouraged to consider

the specific clinical situation and the material properties outlined in this guide when selecting an

anterior restorative material.

To cite this document: BenchChem. [A Comparative Analysis of Silux Plus and Other Anterior
Restorative Materials]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073817#clinical-trial-comparing-silux-plus-with-other-
anterior-restorative-materials]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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